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Compound of Interest

Compound Name: Citalopram Hydrobromide

Cat. No.: B195639 Get Quote

For researchers and scientists in the field of drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety protocols and logistical

information for the handling and disposal of Citalopram Hydrobromide, a selective serotonin

reuptake inhibitor. Adherence to these procedural steps is critical to minimize exposure risk and

ensure operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
Citalopram Hydrobromide is classified as harmful if swallowed and is suspected of damaging

fertility or the unborn child.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[1][3][4]

Therefore, stringent adherence to PPE protocols is mandatory. The recommended personal

protective equipment is designed to prevent accidental contact, inhalation, and ingestion.

Summary of Required Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection

Safety goggles with side-

shields, compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[5][6]

Prevents eye contact with dust

or aerosols.

Hand Protection

Impermeable, chemical-

resistant protective gloves.[1]

[5]

Protects skin from direct

contact. The exact

breakthrough time should be

confirmed with the glove

manufacturer.[1]

Body Protection

Impervious clothing, such as a

lab coat or a disposable gown

made of low-permeability

fabric.[4][5][7]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.[6]

Required when engineering

controls are insufficient, if dust

or aerosols are generated, or if

irritation is experienced.[6]

Operational Plan: Step-by-Step Handling Protocol
Following a systematic procedure for handling Citalopram Hydrobromide is crucial for

laboratory safety. This protocol outlines the steps to be taken before, during, and after handling

the compound.

Pre-Handling Preparations
Engineering Controls: Always handle Citalopram Hydrobromide in an area with adequate

ventilation.[5] The use of a local exhaust ventilation system, such as a chemical fume hood,

is strongly recommended to prevent the dispersion of dust.[8] Ensure safety showers and

eye wash stations are accessible.[5]

PPE Check: Before entering the handling area, don all required PPE as specified in the table

above.
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Designated Area: Designate a specific area for handling the compound to contain any

potential contamination.

Handling Procedure
Avoid Dust Formation: Handle the substance carefully to avoid the formation of dust and

aerosols.[5][6]

Prevent Contact: Avoid all direct contact with the skin, eyes, and clothing, and prevent

inhalation or ingestion.[5][6]

Hygiene: Do not eat, drink, or smoke in the designated handling area.[5][6] Wash hands and

any exposed skin thoroughly after handling.[5][6][8]

Post-Handling and Decontamination
Surface Cleaning: Decontaminate all work surfaces and equipment after use. Scrubbing with

alcohol has been suggested for decontamination.[5]

PPE Removal: Remove PPE carefully to avoid cross-contamination. Dispose of single-use

items, such as gloves and gowns, in designated hazardous waste containers.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][9] For

quality maintenance, refrigeration may be required.[6] The substance should be stored

locked up.[2][3][4]

Emergency and Disposal Plans
Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate: Evacuate non-essential personnel from the affected area.[5]

Ventilate: Ensure the area is well-ventilated.

Wear Full PPE: Before addressing the spill, don the full personal protective equipment,

including respiratory protection.[5]
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Containment: Prevent the spill from spreading or entering drains or water courses.[4][5]

Clean-up: For solid spills, carefully sweep or shovel the material into a suitable, labeled

container for disposal, avoiding dust creation.[6][9] For solutions, absorb the spill with a

finely-powdered, liquid-binding material like diatomite.[5]

Decontaminate: Clean the spill area thoroughly once the material has been removed.

Disposal Plan
Proper disposal is critical to prevent environmental harm and comply with regulations.

Waste Classification: Citalopram Hydrobromide and any contaminated materials (e.g.,

gloves, absorbent pads, containers) must be treated as hazardous waste.

Regulatory Compliance: All disposal activities must be conducted in accordance with

prevailing country, federal, state, and local regulations.[5]

Licensed Disposal: Entrust the disposal of the substance and its contaminated packaging to

a licensed waste disposal company.[8]

Prohibited Disposal: Do not dispose of the substance in household garbage or allow it to

reach sewage systems, drains, or water courses.[4]

Quantitative Toxicological Data
The following table summarizes key toxicological data for Citalopram Hydrobromide. It is

important to note that these are not occupational exposure limit values.

Data Point Value Species

Acute Toxicity, Oral (LD50) 800 mg/kg Rat[3]

Acute Toxicity, Oral (ATE) 500 mg/kg Not Specified[2]

Oral (TDLO) 10 ml/kg Rat[1]

Subcutaneous (TDLO) 1.1 mg/kg Mouse[1]

Intraperitoneal (TDLO) 16 mg/kg Mouse[1]
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LD50: Lethal Dose, 50%; ATE: Acute Toxicity Estimate; TDLO: Lowest Published Toxic Dose

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Citalopram
Hydrobromide, from initial preparation to final disposal.
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Start: Receive Citalopram-HBr

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Engineering Controls
- Verify Fume Hood Function
- Locate Eyewash/Shower

3. Don Personal Protective Equipment
- Goggles, Gloves, Gown
- Respirator (if needed)

4. Handling Procedure
- Use Designated Area
- Avoid Dust Generation
- Practice Strict Hygiene

5. Decontamination
- Clean Work Surfaces

- Clean Equipment

6. Waste Disposal
- Segregate Hazardous Waste

- Use Labeled, Sealed Containers

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Citalopram Hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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